Cas no 1326808-53-0 (8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-53-0
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• MDL: MFCD19706563
• CID: 4694486
• Update Time: 2025-06-22

8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706563
• Inchi： 1S/C20H22N2O5/c23-18(17-7-4-12-26-17)22-16(19(24)25)14-27-20(22)8-10-21(11-9-20)13-15-5-2-1-3-6-15/h1-7,12,16H,8-11,13-14H2,(H,24,25)
• InChI Key： AAQDJZRSRLHPFV-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2=CC=CO2)=O)C21CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 555
• Topological Polar Surface Area: 83.2

Additional information on 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Professional Introduction to Compound with CAS No. 1326808-53-0 and Product Name: 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-53-0) is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to a class of spirocyclic oxazolidinones, which are known for their broad spectrum of biological activities and potential applications in drug discovery and development.

The molecular structure of this compound features a spirocyclic core, which is a key feature that contributes to its stability and reactivity. The presence of both benzyl and furan-2-carbonyl substituents enhances its chemical diversity, making it a versatile scaffold for further chemical modifications. The spiro[4.5]decane moiety introduces a rigid framework that can be exploited for the design of novel bioactive molecules.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The 1-oxa group in the molecule provides an additional site for functionalization, allowing chemists to tailor the compound's properties for specific applications. This structural complexity makes it an attractive candidate for the development of new therapeutic agents.

One of the most compelling aspects of 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is its potential as a pharmacophore in drug design. The spirocyclic core has been shown to enhance binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. This property is particularly valuable in the development of small-molecule drugs, where high specificity is crucial for efficacy and safety.

Recent studies have highlighted the importance of spirocyclic oxazolidinones in medicinal chemistry. For instance, derivatives of this class have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The benzyl group in the molecule can be easily modified to introduce additional functional moieties, enabling the synthesis of a wide range of analogs with tailored biological activities.

The furan-2-carbonyl moiety is another key feature that contributes to the compound's versatility. Furan derivatives are well-known for their role in various biological processes and have been extensively studied for their pharmacological effects. The incorporation of this group into the spirocyclic framework suggests that 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

In terms of synthetic chemistry, this compound represents an excellent example of how complex molecular architectures can be constructed through multi-step organic synthesis. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, once synthesized, it serves as a stable platform for further functionalization and derivatization.

The potential applications of 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science and biotechnology as well. For example, spirocyclic compounds have been explored as components in advanced materials due to their ability to form stable supramolecular structures.

One area where this compound shows particular promise is in the development of novel biomaterials. The rigid spirocyclic core can serve as a scaffold for designing polymers and nanoparticles with specific properties. These materials could find applications in drug delivery systems, tissue engineering, and other biotechnological fields.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. This trend aligns well with the principles of green chemistry, which emphasize efficiency and sustainability in chemical processes.

In conclusion, 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-53-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive scaffold for drug discovery and development, while its versatility allows for diverse applications in materials science and biotechnology. As research continues to uncover new ways to utilize this compound, its importance in modern chemistry is likely to grow even further.